Cas no 501033-40-5 (Benzenemethanamine, 3-chloro-N-(phenylmethyl)-)

• Product Name: Benzenemethanamine, 3-chloro-N-(phenylmethyl)-
• CAS No: 501033-40-5
• MF: C₁₄H₁₄ClN
• MW: 231.720662593842
• MDL: MFCD08063830
• CID: 1554133
• PubChem ID: 4722374
• Update Time: 2025-04-21

Benzenemethanamine, 3-chloro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-N-(phenylmethyl)-
• N-[(3-chlorophenyl)methyl]-1-phenylmethanamine
• N-BENZYL(3-CHLOROPHENYL)METHANAMINE
• BENZYL[(3-CHLOROPHENYL)METHYL]AMINE
• 501033-40-5
• SCHEMBL15110660
• BVA03340
• DTXSID80406006
• N-benzyl-N-(3-chlorobenzyl)amine
• 3-Chloro-N-(phenylMethyl)BenzeneMethaNamine
• AN-465/42886706
• STK281323
• N-benzyl-1-(3-chlorophenyl)methanamine
• AKOS000226034

• MDL： MFCD08063830
• Inchi： 1S/C14H14ClN/c15-14-8-4-7-13(9-14)11-16-10-12-5-2-1-3-6-12/h1-9,16H,10-11H2
• InChI Key： GXANNDMRRFEMAA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CNCC1C=CC=CC=1

Computed Properties

• Exact Mass: 231.08162
• Monoisotopic Mass: 231.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines